Cas no 2172466-34-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid
• CAS No: 2172466-34-9
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6190020
• PubChem ID: 165811804
• Update Time: 2025-06-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid
• EN300-1482699
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-5-iodobenzoic acid
• 2172466-34-9

• Inchi： 1S/C27H25IN2O5/c1-3-27(2,25(33)29-23-13-12-16(28)14-21(23)24(31)32)30-26(34)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22H,3,15H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： JXNMLEJQGNNXED-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid (CAS No. 2172466-34-9)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid, identified by its CAS number 2172466-34-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of an iodobenzene moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid-like backbone contributes to its unique reactivity and potential applications in medicinal chemistry.

The compound's structure is composed of several key functional elements. The 5-iodobenzoic acid moiety serves as a crucial handle for further chemical modifications, enabling conjugation with other biomolecules or incorporation into larger synthetic scaffolds. The Fmoc group is particularly significant in peptide synthesis, where it functions as an amino acid protecting group, facilitating controlled peptide elongation during solid-phase peptide synthesis (SPPS). Additionally, the 2-methylbutanamido moiety introduces steric bulk and potential hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds and aromatic iodinated derivatives due to their enhanced binding affinity and metabolic stability. The fluorene-based Fmoc group not only provides structural rigidity but also offers electronic properties that can modulate receptor interactions. This makes CAS No. 2172466-34-9 a promising candidate for designing small-molecule inhibitors or modulators targeting various biological pathways.

In the context of modern pharmaceutical research, the synthesis and optimization of such complex molecules are often driven by computational modeling and high-throughput screening techniques. The structural features of this compound, including the iodine atom, which is known for its ability to participate in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, offer multiple avenues for further functionalization. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid is its potential utility in developing targeted therapies. For instance, the combination of an iodobenzene ring with a peptide-like segment suggests applications in antibody-drug conjugates (ADCs) or peptidomimetic drugs. The Fmoc group can be removed under specific acidic conditions, allowing for subsequent coupling with other pharmacophores or biomolecules, thereby expanding the compound's synthetic utility.

Current research in medicinal chemistry emphasizes the role of structure-based drug design, where computational methods predict how modifications to a molecule can enhance its biological activity. The presence of both polar and non-polar regions in this compound makes it an attractive scaffold for designing ligands that interact with specific protein targets. For example, the aromatic system could engage in π-stacking interactions with amino acid residues in protein binding pockets, while the charged or polar groups could form hydrogen bonds or ionic interactions.

The synthesis of this compound involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates anhydrous conditions and careful pH management to prevent unwanted side reactions. Similarly, the iodination step must be optimized to avoid over-halogenation or decomposition of the sensitive fluorene derivative. Advances in catalytic methods have made it possible to perform these transformations more efficiently, reducing waste and improving scalability.

In addition to its pharmaceutical applications, this compound may find utility in materials science and agrochemical research. The rigid fluorene core can contribute to enhanced photophysical properties, making it suitable for optoelectronic applications such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Furthermore, derivatization strategies could lead to novel herbicides or pesticides by targeting specific enzymatic pathways in plants or pests.

The growing interest in bioconjugation chemistry has also spurred research into modifying compounds like this one for use as probes or imaging agents. The iodine atom serves as an excellent handle for attaching radioactive isotopes or fluorescent labels, enabling applications in nuclear medicine or cellular imaging techniques such as positron emission tomography (PET) or fluorescence microscopy. Such modifications can provide valuable insights into biological processes at the molecular level.

Ethical considerations are paramount when developing new chemical entities for therapeutic use. Ensuring that synthetic routes are sustainable and environmentally friendly is increasingly important to align with global initiatives promoting green chemistry principles. Researchers are exploring alternative methodologies that minimize hazardous waste and energy consumption without compromising yield or purity.

The future prospects for CAS No. 2172466-34-9 appear promising, given its structural versatility and potential applications across multiple disciplines. As computational tools become more sophisticated, virtual screening methods will likely identify new uses for this compound in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical candidates that improve human health outcomes.